![molecular formula C15H15N3O3S B2405169 (E)-5-(3-nitrobenzylidene)-2-(piperidin-1-yl)thiazol-4(5H)-one CAS No. 36937-42-5](/img/structure/B2405169.png)
(E)-5-(3-nitrobenzylidene)-2-(piperidin-1-yl)thiazol-4(5H)-one
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Description
(E)-5-(3-nitrobenzylidene)-2-(piperidin-1-yl)thiazol-4(5H)-one is a useful research compound. Its molecular formula is C15H15N3O3S and its molecular weight is 317.36. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Thiazolidinone derivatives, similar in structure to the specified compound, have been investigated for their anticancer properties. For instance, N-substituted indole derivatives exhibited significant anticancer activity against MCF-7 human breast cancer cell line through the inhibition of topoisomerase-I enzyme, highlighting the potential of thiazolidinone scaffolds in cancer therapy (Kumar & Sharma, 2022).
Antimicrobial and Antifungal Activities
Thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine derivatives, which share structural features with the compound , have shown significant antibacterial and antifungal activities against a variety of microorganisms. This suggests their potential as broad-spectrum antimicrobial agents (Suresh, Lavanya, & Rao, 2016).
Antitubercular and Antimicrobial Agents
Further research into thiazolidinone derivatives has revealed their efficacy as antitubercular and antimicrobial agents. Their synthesis from 2-amino-5-nitrothiazole and subsequent screening against Mycobacterium tuberculosis, along with selected bacteria and fungi, indicates their therapeutic potential in treating tuberculosis and microbial infections (Samadhiya, Sharma, Srivastava, & Srivastava, 2014).
Antioxidant Properties
Studies on thiazolidinone derivatives have also explored their antioxidant capabilities. For example, derivatives synthesized and characterized for their antioxidant efficiency suggest the potential application of these compounds in protecting against oxidative stress, a contributing factor to various chronic diseases (Mohammed, Attia, Nessim, Shaaban, & El-Bassoussi, 2019).
Antileishmanial Activity
The synthesis of thiazolidinone derivatives with piperazinyl-linked benzamidine substituents has led to compounds with notable antileishmanial activity against Leishmania major. This highlights the potential of thiazolidinone-based compounds in the development of new treatments for leishmaniasis, a neglected tropical disease (Tahghighi et al., 2011).
Properties
IUPAC Name |
(5E)-5-[(3-nitrophenyl)methylidene]-2-piperidin-1-yl-1,3-thiazol-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O3S/c19-14-13(10-11-5-4-6-12(9-11)18(20)21)22-15(16-14)17-7-2-1-3-8-17/h4-6,9-10H,1-3,7-8H2/b13-10+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJRHUXADOURCCB-JLHYYAGUSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC(=O)C(=CC3=CC(=CC=C3)[N+](=O)[O-])S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(CC1)C2=NC(=O)/C(=C\C3=CC(=CC=C3)[N+](=O)[O-])/S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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